Cas no 138026-94-5 (Pyrrolo[3,4-b]-1,4-oxazine, octahydro-, trans-)

• Product Name: Pyrrolo[3,4-b]-1,4-oxazine, octahydro-, trans-
• CAS No: 138026-94-5
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• CID: 1248054
• PubChem ID: 15069983
• Update Time: 2025-04-20

Pyrrolo[3,4-b]-1,4-oxazine, octahydro-, trans- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[3,4-b]-1,4-oxazine, octahydro-, trans-
• 138026-94-5
• CS-0376029
• trans-Octahydropyrrolo[3,4-b][1,4]oxazine
• SCHEMBL344353
• DTXSID501249125
• (1R,6R)-2-oxa-5,8-diazabicyclo[4.3.0]nonane
• AKOS006356740
• Rel-(4aR,7aR)-octahydropyrrolo[3,4-b][1,4]oxazine
• UMIZTIYZNFUATK-PHDIDXHHSA-N

• Inchi： 1S/C6H12N2O/c1-2-9-6-4-7-3-5(6)8-1/h5-8H,1-4H2/t5-,6-/m1/s1
• InChI Key： UMIZTIYZNFUATK-PHDIDXHHSA-N
• SMILES： O1CCN[C@@H]2CNC[C@@H]12

Computed Properties

• Exact Mass: 128.09506
• Monoisotopic Mass: 128.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 33.3Ų

Experimental Properties

• PSA: 33.29